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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605 Get Quote

An In-depth Review for Research and Development Professionals

This document provides a comprehensive technical overview of the material safety data for 2-
(Trifluoromethoxy)ethanol (CAS No. 362631-84-3). It is intended for researchers, scientists,

and drug development professionals who may handle this compound. The guide consolidates

available safety, handling, and physical-chemical property data, alongside standardized

experimental methodologies relevant to its hazard profile.

Chemical Identification and Physical Properties
2-(Trifluoromethoxy)ethanol is a fluorinated primary alcohol used as an organic synthesis

intermediate, particularly for introducing the trifluoromethoxy functional group into molecular

structures.[1] Its fundamental properties are summarized below.

Identifier Value Source

CAS Number 362631-84-3 [2][3][4][5][6]

Molecular Formula C₃H₅F₃O₂ [2][3][6]

Molecular Weight 130.07 g/mol [2][4][5][6]

InChI Key
HZAARXYRNUBDNS-

UHFFFAOYSA-N
[2][5]
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Physical Property Value Source

Appearance Liquid [2][4][5]

Density 1.334 g/mL at 25 °C [2][4][5]

Refractive Index n20/D 1.323 [2][4][5]

Flash Point 44.4 °C (111.9 °F) [4][5]

Storage Temperature 2 - 8 °C [2][3][4][5][7]

Hazard Identification and GHS Classification
According to available Safety Data Sheets (SDS), 2-(Trifluoromethoxy)ethanol is classified

as a hazardous chemical under the Globally Harmonized System (GHS). The primary hazards

are associated with flammability, skin and eye irritation, and respiratory tract irritation.[3][4]

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

GHS Label Elements:[3]

Pictograms:

Flame (Flammable)

Exclamation Mark (Irritant)

Signal Word:Warning

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/product/b1369605?utm_src=pdf-body
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.pachemtech.eu/en/services/laboratory-services/154-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester-astm-d-93
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow for interpreting these primary GHS hazards in

a laboratory setting.

Chemical Received
(2-(Trifluoromethoxy)ethanol)

Read GHS Label

Identify Pictograms
Flame

Exclamation Mark

H226: Flammable Liquid
(Category 3)

H315: Skin Irritation
(Category 2)

H319: Serious Eye Irritation
(Category 2A)

H335: May Cause Respiratory
Irritation (STOT SE 3)

Implement Control Measures

Click to download full resolution via product page

Caption: GHS Hazard Identification Workflow.

Toxicological Information
A critical review of publicly available data indicates that the chemical, physical, and

toxicological properties of 2-(Trifluoromethoxy)ethanol have not been thoroughly

investigated.[7] No quantitative toxicological data, such as LD₅₀ (Lethal Dose, 50%) or LC₅₀

(Lethal Concentration, 50%), are available. Therefore, this compound should be handled with

the caution appropriate for a substance with an unknown toxicological profile, adhering strictly

to the hazards identified in Section 2.0.

Experimental Protocols for Hazard Evaluation
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While specific experimental data for this compound is lacking, its GHS classification implies

that results consistent with the following standard methodologies have been obtained.

The flash point of 44.4 °C classifies this compound as a Category 3 Flammable Liquid. This

value is typically determined using a closed-cup method.

Methodology: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens

Closed Cup Tester.[3][4][6][8]

Principle: A sample is heated in a closed brass cup at a controlled rate while being stirred.[4]

[6] An ignition source is periodically directed into the cup. The flash point is the lowest

temperature, corrected for barometric pressure, at which the application of the ignition

source causes the vapors above the liquid to ignite.[4][5][6]

The "Causes skin irritation (H315)" classification is determined by assessing reversible skin

damage. Modern in vitro methods are preferred to avoid animal testing.

Methodology: OECD Test Guideline 439 - In Vitro Skin Irritation: Reconstructed Human

Epidermis (RhE) Test Method.[7][9][10]

Principle: The test material is applied topically to a three-dimensional Reconstructed Human

Epidermis (RhE) model, which mimics the upper layers of human skin.[9][10][11] After a set

exposure and post-incubation period, the viability of the tissue is measured, typically using

an MTT assay.[11] A reduction in cell viability below 50% compared to a negative control

indicates the substance is an irritant.[11]

The "Causes serious eye irritation (H319)" classification involves assessing the potential for

significant, but reversible, eye damage.

Methodology: OECD Test Guideline 405 - Acute Eye Irritation/Corrosion.[2][12][13]

Principle: This in vivo test involves applying a single dose of the substance to the eye of an

experimental animal (historically, a rabbit) and scoring lesions of the cornea, iris, and

conjunctiva at specific intervals.[2][12][13] To minimize animal use, a weight-of-evidence

approach and in vitro pre-screening (e.g., using Reconstructed human Cornea-like

Epithelium models) are strongly recommended.[2]
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The "May cause respiratory irritation (H335)" classification is derived from acute inhalation

toxicity studies.

Methodology: OECD Test Guideline 403 - Acute Inhalation Toxicity.[14][15]

Principle: Animals, typically rats, are exposed to the test substance (as a gas, vapor, or

aerosol) for a defined period (usually 4 hours) in an inhalation chamber.[14] The study

assesses mortality, clinical signs of toxicity, and body weight changes over a 14-day

observation period.[14] Observations of respiratory distress or pathological changes in the

respiratory tract support this classification.

Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to mitigate the identified risks. The following workflows

outline the recommended procedures for personal protective equipment (PPE) selection and

first aid response.

The selection of PPE is dictated by the specific hazards of the chemical and the nature of the

handling procedure.
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Assess Splash Potential
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Caption: Logic for Personal Protective Equipment (PPE) Selection.

Handling: Avoid contact with skin, eyes, and inhalation of vapors.[3][7] Use only in a well-

ventilated area, preferably a chemical fume hood. Keep away from heat, sparks, open

flames, and other ignition sources.[3][7] Take precautionary measures against static

discharge.[3]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7]

Recommended storage is at 2-8°C under a nitrogen atmosphere, as the material is noted to

be moisture, air, and heat sensitive.[3][7]

Immediate and appropriate first aid is essential in the event of an exposure. The following

workflow details the necessary steps.
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Route of Exposure

Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Take off contaminated clothing immediately.
Rinse skin with plenty of water/shower.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Consult a Physician
Show SDS to Doctor

Click to download full resolution via product page

Caption: First Aid Response Workflow for Exposures.

Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3] Do not use a solid water stream as it may scatter and spread the fire. Firefighters

should wear self-contained breathing apparatus.[3][7]

Spill Response: Evacuate personnel to a safe area.[7] Ensure adequate ventilation and

remove all sources of ignition.[3][7] Prevent further leakage if safe to do so. Contain the spill

with an inert absorbent material and dispose of it as hazardous waste. Do not let the product

enter drains.[3][7]

Disclaimer: This document is a summary of publicly available safety information and is not a

substitute for an official Safety Data Sheet (SDS) provided by the manufacturer. Users should

always consult the most current SDS for the specific product they are handling and conduct a

thorough risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1369605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

